Cas no 121122-83-6 ((1R,2S,4S)-norbornan-2-amine;hydrochloride)

• Product Name: (1R,2S,4S)-norbornan-2-amine;hydrochloride
• CAS No: 121122-83-6
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 2093160
• PubChem ID: 70701105
• Update Time: 2025-11-02

(1R,2S,4S)-norbornan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride
• (1R,2S,4S)-norbornan-2-amine;hydrochloride
• (1R,2S,4S)-bicyclo(2.2.1)heptan-2-amine hydrochloride
• 121055-08-1
• (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-aminehydrochloride
• CS-0120248
• MFCD17012621
• (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine HCL
• (1R,2S,4S)-bicyclo[2.2.1]heptan-2-amine;hydrochloride
• 121122-83-6
• rac-(1S,2R,4R)-Bicyclo[2.2.1]hept-2-ylamine hydrochloride
• AT24385
• EN300-7465161
• 863-709-1

• Inchi： 1S/C7H13N.ClH/c8-7-4-5-1-2-6(7)3-5;/h5-7H,1-4,8H2;1H/t5-,6+,7-;/m0./s1
• InChI Key： IZZMPZQAQTXAHW-UHRUZOLSSA-N
• SMILES： Cl.N[C@H]1C[C@H]2CC[C@@H]1C2

Computed Properties

• Exact Mass: 147.0814771Da
• Monoisotopic Mass: 147.0814771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R,2S,4S)-norbornan-2-amine;hydrochloride

Comprehensive Guide to (1R,2S,4S)-Norbornan-2-amine Hydrochloride (CAS No. 121122-83-6)

(1R,2S,4S)-Norbornan-2-amine hydrochloride (CAS No. 121122-83-6) is a chiral amine derivative of norbornane, widely recognized for its unique structural properties and applications in pharmaceutical and chemical research. This compound, characterized by its bicyclic framework and stereochemical specificity, has garnered significant attention in the scientific community. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for various synthetic and analytical applications.

The norbornane skeleton in (1R,2S,4S)-norbornan-2-amine hydrochloride provides a rigid and sterically defined structure, which is particularly valuable in asymmetric synthesis and drug development. Researchers often explore this compound for its potential as a chiral building block or ligand in catalytic reactions. The stereochemistry at the 1R, 2S, and 4S positions plays a critical role in its interactions with biological targets, making it a subject of interest in medicinal chemistry.

One of the most frequently asked questions about (1R,2S,4S)-norbornan-2-amine hydrochloride is its role in enantioselective synthesis. Given the growing demand for chiral pharmaceuticals, this compound is often utilized to create optically active intermediates. Its ability to induce chirality in reactions is a hot topic in green chemistry and sustainable drug manufacturing, aligning with global trends toward environmentally friendly processes.

In addition to its synthetic utility, (1R,2S,4S)-norbornan-2-amine hydrochloride is also studied for its potential applications in material science. The rigid norbornane core can be incorporated into polymers or coatings to enhance mechanical properties or thermal stability. Researchers are investigating its use in advanced materials, such as high-performance polymers and nanocomposites, which are trending topics in industrial and academic research.

The market for chiral amines like (1R,2S,4S)-norbornan-2-amine hydrochloride is expanding, driven by the pharmaceutical industry's need for enantiopure compounds. With the rise of personalized medicine and biologics, the demand for high-purity chiral intermediates is expected to grow. This compound's versatility and stability make it a valuable asset in the development of new therapeutics and diagnostic agents.

From a regulatory perspective, (1R,2S,4S)-norbornan-2-amine hydrochloride is generally regarded as safe for research purposes when handled according to standard laboratory protocols. It is not classified as a hazardous material, but proper storage and handling are recommended to maintain its integrity. Researchers often inquire about its storage conditions and shelf life, which are critical for ensuring consistent experimental results.

For those seeking detailed technical data, the physical and chemical properties of (1R,2S,4S)-norbornan-2-amine hydrochloride include its molecular weight, melting point, and solubility profile. These parameters are essential for designing experiments and scaling up synthetic processes. The compound's spectroscopic data (e.g., NMR, IR) is also frequently requested, as it aids in structural verification and quality control.

In summary, (1R,2S,4S)-norbornan-2-amine hydrochloride (CAS No. 121122-83-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its chiral nature and structural rigidity make it a standout choice for researchers exploring asymmetric synthesis and advanced materials. As the scientific community continues to innovate, this compound is poised to play a pivotal role in cutting-edge research and industrial applications.